![molecular formula C16H23N5O B2579521 [1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol CAS No. 2380095-17-8](/img/structure/B2579521.png)
[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol, also known as PZM21, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a painkiller. PZM21 has shown promising results in preclinical studies as a non-addictive alternative to opioids for the treatment of chronic pain.
Mechanism of Action
[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol works by targeting the mu-opioid receptor, which is the same receptor targeted by traditional opioids. However, unlike opioids, this compound does not activate the receptor in a way that leads to addiction. Instead, this compound selectively activates a subset of mu-opioid receptors that are involved in pain relief, while avoiding the receptors that are involved in addiction.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain in animal models of chronic pain. It has also been shown to have a longer duration of action than traditional painkillers, making it a promising candidate for the treatment of chronic pain. This compound has also been shown to have fewer side effects than traditional opioids, such as respiratory depression and constipation.
Advantages and Limitations for Lab Experiments
One advantage of [1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol is its potential as a non-addictive alternative to opioids for the treatment of chronic pain. Another advantage is its longer duration of action, which could lead to fewer doses being needed for pain relief. However, one limitation of this compound is its limited availability, as it is still in the preclinical stage of development.
Future Directions
One future direction for [1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol is to continue preclinical studies to further investigate its potential as a non-addictive painkiller. Another future direction is to investigate the potential of this compound for the treatment of other conditions, such as anxiety and depression. Additionally, further research is needed to optimize the synthesis method for this compound to make it more widely available for research purposes.
Synthesis Methods
[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol was first synthesized by a team of researchers led by Bryan L. Roth at the University of North Carolina at Chapel Hill. The synthesis method involves a multi-step process that begins with the synthesis of a pyrazolo[1,5-a]pyrazine core, followed by the addition of a piperidine ring, and finally the addition of a pyrrolidine ring. The final step involves the conversion of the amine group to a hydroxyl group using a reductive amination reaction with formaldehyde and sodium cyanoborohydride.
Scientific Research Applications
[1-(1-Pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol has shown potential as a non-addictive painkiller in preclinical studies. It has been shown to be effective in reducing pain in animal models of chronic pain without the addictive properties of opioids. This compound has also been shown to have a longer duration of action than traditional painkillers, making it a promising candidate for the treatment of chronic pain.
properties
IUPAC Name |
[1-(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)pyrrolidin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O/c22-12-14-2-1-8-20(14)13-4-9-19(10-5-13)16-15-3-6-18-21(15)11-7-17-16/h3,6-7,11,13-14,22H,1-2,4-5,8-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJXZRTBPCYFLQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2CCN(CC2)C3=NC=CN4C3=CC=N4)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.